Cas no 953015-88-8 (5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 953015-88-8
• MF: C₂₃H₂₂N₂O₄
• MW: 390.431786060333
• CID: 5805283
• PubChem ID: 16869520
• Update Time: 2025-06-11

5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(4-methylphenyl)-5-oxo-, [5-(4-methylphenyl)-3-isoxazolyl]methyl ester
• (5-(p-tolyl)isoxazol-3-yl)methyl 5-oxo-1-(p-tolyl)pyrrolidine-3-carboxylate
• 953015-88-8
• F2496-0246
• [5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• AKOS024652860
• 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C23H22N2O4/c1-15-3-7-17(8-4-15)21-12-19(24-29-21)14-28-23(27)18-11-22(26)25(13-18)20-9-5-16(2)6-10-20/h3-10,12,18H,11,13-14H2,1-2H3
• InChI Key： SCHXSUQHCOBRQL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(=O)CC(C(OCC2C=C(C3=CC=C(C)C=C3)ON=2)=O)C1

Computed Properties

• Exact Mass: 390.15795719g/mol
• Monoisotopic Mass: 390.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 638.0±55.0 °C(Predicted)
• pka: -0.47±0.40(Predicted)

Additional information on 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate

Introduction to 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 953015-88-8)

5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 953015-88-8, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings, including an oxazole ring and a pyrrolidine ring, both of which are connected through a methylene group. The presence of two 4-methylphenyl (tolyl) groups further enhances the complexity and potential functionality of the molecule. This structural arrangement not only contributes to the compound's stability but also opens up numerous possibilities for interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their wide range of biological activities. The oxazole and pyrrolidine moieties are particularly noteworthy as they are known to be present in many bioactive molecules, including drugs that have been successfully marketed. The combination of these rings in 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate suggests that it may possess therapeutic potential.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate make it a candidate for further exploration in various therapeutic areas. For instance, the presence of multiple aromatic rings and heterocyclic structures suggests that it may interact with enzymes and receptors in a manner similar to known pharmacophores.

Recent studies have shown that compounds containing oxazole and pyrrolidine rings often exhibit interesting pharmacological properties. For example, derivatives of these heterocycles have been investigated for their antimicrobial, anti-inflammatory, and anticancer activities. The compound in question may share some of these properties, making it a valuable candidate for further research.

The synthesis of 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a challenging task due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. The use of modern techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations has greatly facilitated the construction of intricate molecular frameworks.

Once synthesized, the compound can be subjected to various biological assays to evaluate its potential therapeutic effects. High-throughput screening (HTS) technologies allow for the rapid testing of large libraries of compounds against multiple targets, providing valuable insights into their biological activity. This approach can help identify lead compounds that exhibit promising properties for further development.

The pharmacokinetic properties of 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate are also crucial factors to consider during drug development. These properties include solubility, stability, bioavailability, and metabolic degradation pathways. Understanding these aspects can help optimize the compound's formulation and improve its efficacy in vivo.

In conclusion, 5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and the presence of known bioactive moieties make it an attractive candidate for further investigation. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.